Cas no 2034520-92-6 (2-[(4-fluorophenyl)sulfanyl]-1-(3-{[6-(trifluoromethyl)pyridin-2-yl]oxy}azetidin-1-yl)ethan-1-one)

• Product Name: 2-[(4-fluorophenyl)sulfanyl]-1-(3-{[6-(trifluoromethyl)pyridin-2-yl]oxy}azetidin-1-yl)ethan-1-one
• CAS No: 2034520-92-6
• MF: C₁₇H₁₄F₄N₂O₂S
• MW: 386.363876819611
• CID: 5335544
• Update Time: 2025-06-08

2-[(4-fluorophenyl)sulfanyl]-1-(3-{[6-(trifluoromethyl)pyridin-2-yl]oxy}azetidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-((4-fluorophenyl)thio)-1-(3-((6-(trifluoromethyl)pyridin-2-yl)oxy)azetidin-1-yl)ethanone
• 2-(4-fluorophenyl)sulfanyl-1-[3-[6-(trifluoromethyl)pyridin-2-yl]oxyazetidin-1-yl]ethanone
• 2-[(4-fluorophenyl)sulfanyl]-1-(3-{[6-(trifluoromethyl)pyridin-2-yl]oxy}azetidin-1-yl)ethan-1-one

• Inchi： 1S/C17H14F4N2O2S/c18-11-4-6-13(7-5-11)26-10-16(24)23-8-12(9-23)25-15-3-1-2-14(22-15)17(19,20)21/h1-7,12H,8-10H2
• InChI Key： XEXUOMKFVWNVLT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)CC(N1CC(C1)OC1C=CC=C(C(F)(F)F)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 480
• XLogP3: 3.8
• Topological Polar Surface Area: 67.7

Additional information on 2-[(4-fluorophenyl)sulfanyl]-1-(3-{[6-(trifluoromethyl)pyridin-2-yl]oxy}azetidin-1-yl)ethan-1-one

Introduction to 2-[(4-Fluorophenyl)sulfanyl]-1-(3-{[6-(Trifluoromethyl)pyridin-2-yl]oxy}azetidin-1-yl)ethan-1-one (CAS No. 2034520-92-6)

2-[(4-Fluorophenyl)sulfanyl]-1-(3-{[6-(trifluoromethyl)pyridin-2-yl]oxy}azetidin-1-yl)ethan-1-one, with the CAS number 2034520-92-6, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated phenyl group, a sulfanyl linkage, and a trifluoromethyl-substituted pyridine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The development of new pharmaceutical agents is a complex and multidisciplinary endeavor, and 2-[(4-fluorophenyl)sulfanyl]-1-(3-{[6-(trifluoromethyl)pyridin-2-yl]oxy}azetidin-1-yl)ethan-1-one represents a promising candidate in this domain. Recent studies have highlighted its potential as a modulator of various biological pathways, particularly those involved in neurodegenerative diseases and cancer. The compound's ability to interact with specific protein targets makes it an attractive candidate for further investigation.

Structural Analysis: The molecular structure of 2-[(4-fluorophenyl)sulfanyl]-1-(3-{[6-(trifluoromethyl)pyridin-2-yl]oxy}azetidin-1-yl)ethan-1-one is composed of several key functional groups. The fluorinated phenyl group (4-fluorophenyl) enhances the compound's lipophilicity, which can improve its cell membrane permeability and bioavailability. The sulfanyl group (-S-) serves as a flexible linker, allowing for optimal positioning of the other functional groups for target binding. The trifluoromethyl-substituted pyridine moiety (6-(trifluoromethyl)pyridin-2-yl) imparts additional stability and can influence the compound's pharmacokinetic properties.

Biological Activity: Preliminary in vitro studies have shown that 2-[(4-fluorophenyl)sulfanyl]-1-(3-{[6-(trifluoromethyl)pyridin-2-yl]oxy}azetidin-1-yl)ethan-1-one exhibits potent inhibitory activity against certain enzymes and receptors. For instance, it has been found to inhibit the activity of protein kinases, which are key regulators of cellular signaling pathways. This inhibition can lead to the modulation of cell proliferation, apoptosis, and other critical cellular processes. Additionally, the compound has demonstrated anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases.

Clinical Potential: The therapeutic potential of 2-[(4-fluorophenyl)sulfanyl]-1-(3-{[6-(trifluoromethyl)pyridin-2-yl]oxy}azetidin-1-yl)ethan-1-one is currently being explored in preclinical studies. Early results suggest that it may be effective in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier (BBB) is particularly noteworthy, as this is a significant challenge in developing drugs for central nervous system (CNS) disorders.

Safety and Toxicology: Safety assessments are crucial in the development of any new pharmaceutical agent. Initial toxicology studies on 2-[(4-fluorophenyl)sulfanyl]-1-(3-{[6-(trifluoromethyl)pyridin-2-yl]oxy}azetidin-1-y l)ethanone have shown promising results, with no significant adverse effects observed at therapeutic concentrations. However, further comprehensive safety evaluations are necessary to ensure its suitability for clinical use.

Synthesis and Production: The synthesis of 2-[ (4-fluorophenyl)sulfanyl]-1-(3-{[6-(trifluoromethyl)pyridin - 2 - yl]oxy}azetidin - 1 - yl ) ethan - 1 - one strong > involves several well-defined steps, including the formation of the sulfanyl linkage and the introduction of the trifluoromethyl-substituted pyridine moiety. Optimized synthetic routes have been developed to enhance yield and purity, making large-scale production feasible for clinical trials and commercial applications.

Future Directions: Ongoing research aims to further elucidate the mechanism of action of 2-[ (4-fluorophen yl )sulfany l ] - 1 -( 3 -{ [ 6 -( trifluoro methyl )pyri din - 2 - yl ] oxy } azeti din - 1 - yl ) etha n - 1 - one strong > and explore its potential applications in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this promising compound from bench to bedside.

In conclusion, 2-[ (4-fluoro phen yl )sul fany l ] - 1 -( 3 -{ [ 6 -( trif luoro met h yl )pyri din - 2 - yl ] oxy } azeti din - 1 - yl ) etha n - 1 - one (CAS No . 20345 20 -9 2 -6) strong > represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development and clinical evaluation.